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Compound of Interest

Compound Name: Isohomovanillic acid

Cat. No.: B139153 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

isohomovanillic acid, a metabolite of catecholamines. The following procedures are designed

to ensure the safety of laboratory personnel and compliance with environmental regulations.

This guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions
Isohomovanillic acid is classified as a hazardous substance. All handling and disposal

procedures must be conducted in a well-ventilated area, preferably within a chemical fume

hood, while wearing appropriate Personal Protective Equipment (PPE).

Table 1: Hazard Identification for Isohomovanillic Acid

Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1]
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Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use a NIOSH-approved respirator if handling large quantities or if

dust is generated.

Quantitative Data
Understanding the physical and chemical properties of isohomovanillic acid is crucial for safe

handling and disposal.

Table 2: Physico-chemical Properties of Isohomovanillic Acid

Property Value

Molecular Formula C₉H₁₀O₄

Molar Mass 182.17 g/mol [2]

Melting Point 127-132 °C

Appearance Powder or solid

Solubility DMSO (Slightly), Methanol (Slightly)

Step-by-Step Disposal Procedures
The primary method for the disposal of isohomovanillic acid is through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

service.

A. Solid Isohomovanillic Acid Waste and Concentrated Solutions:

Segregation and Labeling:
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Do not mix isohomovanillic acid waste with other chemical waste streams unless

explicitly permitted by your EHS department.

Collect all solid waste, including unused product and heavily contaminated materials, in a

clearly labeled, sealed, and compatible hazardous waste container.

The label must include the full chemical name ("Isohomovanillic acid"), the associated

hazards (Irritant), the quantity, and the date of accumulation.

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area,

away from incompatible materials.

Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste

container.

B. Contaminated Materials:

Collection:

Place all materials lightly contaminated with isohomovanillic acid, such as gloves, weigh

boats, and paper towels, into a separate, sealed plastic bag.

Disposal:

Dispose of the sealed bag as solid chemical waste in the designated hazardous waste

container for isohomovanillic acid.

C. Small Quantities of Dilute Aqueous Solutions (if permitted by local regulations):

For very small quantities of dilute aqueous solutions of isohomovanillic acid, in-lab

neutralization may be an option, but only if permitted by your institution's policies and local

regulations.

Neutralization:
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In a chemical fume hood, slowly add a weak base (e.g., sodium bicarbonate solution) to

the acidic solution while stirring.

Monitor the pH using pH paper or a calibrated pH meter until it is within the neutral range

(typically pH 6-8).

Disposal:

Once neutralized, the solution may be flushed down the sanitary sewer with a large

volume of water. Always confirm that this practice is in compliance with your local

wastewater discharge regulations.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

isohomovanillic acid waste.
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Isohomovanillic Acid Disposal Workflow

Start: Isohomovanillic Acid Waste Generated

Identify Waste Type

Solid Waste or Concentrated Solution

Solid/Concentrated

Contaminated Labware (gloves, etc.)

Contaminated Materials

Dilute Aqueous Solution

Dilute Aqueous

Collect in Labeled Hazardous Waste Container

Place in Sealed Bag for Solid Waste Check Local Regulations for Neutralization

Arrange for EHS Pickup

Not Permitted

Neutralize with Weak Base to pH 6-8

Permitted

Dispose Down Sanitary Sewer with Excess Water

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of isohomovanillic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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